Cas no 880450-10-2 (4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione)

• Product Name: 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• CAS No: 880450-10-2
• MF: C₁₂H₁₃NO₃S₂
• MW: 283.366520643234
• CID: 4786559
• PubChem ID: 16805436
• Update Time: 2025-07-21

4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1,7$l^{6}-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• 4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione
• 7,7-dioxo-4-phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonan-3-one
• AKOS002357602
• 880450-10-2
• CHEMBL4518102
• EN300-101764
• 4-Phenyl-1,7-dithia-4-azaspiro[4.4]nonan-3-one 7,7-dioxide

• Inchi： 1S/C12H13NO3S2/c14-11-8-17-12(6-7-18(15,16)9-12)13(11)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： BQUMFJLTYKSLIC-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)N(C1C=CC=CC=1)C(CS2)=O)(=O)=O

Computed Properties

• Exact Mass: 283.03368562g/mol
• Monoisotopic Mass: 283.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.1

Additional information on 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione

Comprehensive Overview of 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione (CAS No. 880450-10-2)

The compound 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione (CAS No. 880450-10-2) is a structurally unique spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its distinctive spiro[4.4]nonane core, combined with dithia and aza functionalities, makes it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets through multiple binding modes.

In recent years, the demand for spirocyclic compounds like 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione has surged due to their structural rigidity and bioavailability. These properties are critical in the design of next-generation therapeutics, especially for targeting neurological disorders and inflammatory diseases. The compound's CAS No. 880450-10-2 is frequently searched in academic databases, reflecting its growing relevance in high-impact research.

One of the most intriguing aspects of 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione is its synthetic accessibility. Modern green chemistry protocols have enabled its preparation with high yields and minimal environmental impact. This aligns with the global push toward sustainable synthesis, a topic widely discussed in AI-driven research and scientific forums. The compound's dithia moiety also opens doors for applications in advanced materials, such as organic electronics and catalysis.

From a mechanistic perspective, 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione exhibits fascinating reactivity patterns. Its trione group can participate in hydrogen bonding and coordination chemistry, making it a candidate for supramolecular assemblies. These features are often explored in computational chemistry studies, where molecular docking and DFT calculations are employed to predict its behavior in complex systems.

The compound's phenyl substituent further enhances its utility by providing aromatic interactions, which are pivotal in drug-receptor binding. This has led to its inclusion in virtual screening libraries, a hot topic in AI-assisted drug discovery. Additionally, its spirocyclic architecture is being investigated for polymer stabilization and nanomaterial functionalization, addressing current challenges in material degradation and durability.

In summary, 4-phenyl-1,7λ?-dithia-4-azaspiro[4.4]nonane-3,7,7-trione (CAS No. 880450-10-2) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research underscores its importance in both pharmaceutical and material science domains. As synthetic methodologies evolve and computational tools advance, this molecule is poised to play a pivotal role in addressing some of the most pressing scientific challenges of our time.